Cas no 263387-96-8 (1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester)
263387-96-8 structure
Product Name:1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester
CAS No:263387-96-8
MF:C14H11NO3
MW:241.242043733597
CID:1430467
PubChem ID:11746770
Update Time:2025-04-20
1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester
- methyl 2-methoxy-3-cyano-1-naphthoate
- methyl 3-cyano-2-methoxynaphthalene-1-carboxylate
- DB-297874
- SCHEMBL6229441
- methyl 3-cyano-2-methoxy-1-naphthoate
- FLGRJTLHLVSFHJ-UHFFFAOYSA-N
- DTXSID40471790
- 263387-96-8
-
- Inchi: 1S/C14H11NO3/c1-17-13-10(8-15)7-9-5-3-4-6-11(9)12(13)14(16)18-2/h3-7H,1-2H3
- InChI Key: FLGRJTLHLVSFHJ-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C#N)C=C2C=CC=CC2=C1C(=O)OC
Computed Properties
- Exact Mass: 241.07389321g/mol
- Monoisotopic Mass: 241.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 59.3Ų
1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
263387-96-8 (1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester) Related Products
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